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Compound of Interest

2-(Benzyloxy)-N,N-
Compound Name:
dimethylbenzamide

cat. No.: B8321737

Disclaimer: No specific safety data sheet (SDS), experimental protocols, or biological activity
data were found for 2-(Benzyloxy)-N,N-dimethylbenzamide. The following information is
based on data for the closely related compound N,N-dimethylbenzamide and the broader class
of benzyloxy benzamide derivatives. Researchers should handle this compound with caution
and perform their own risk assessment.

Product Information

Chemical Name: 2-(Benzyloxy)-N,N-dimethylbenzamide
Structure: (Structure to be inferred from the name as no direct image is available)

General Description: This compound belongs to the benzamide class of molecules.
Benzamides are characterized by a benzene ring attached to an amide functional group. The
"2-benzyloxy" substitution indicates a benzyl ether group at the ortho position of the benzene
ring relative to the amide group. N,N-dimethyl indicates two methyl groups on the amide
nitrogen. Benzamide derivatives have been explored for various biological activities. Notably, a
class of benzyloxy benzamide derivatives has been investigated for neuroprotective effects.[1]

Handling and Storage Guidelines

Proper handling and storage are crucial for maintaining the integrity of the compound and
ensuring laboratory safety. The following guidelines are based on data for N,N-
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dimethylbenzamide.

2.1. Personal Protective Equipment (PPE)

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2][3]

Hand Protection: Wear appropriate chemical-resistant gloves.[2]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[3]

[4]

Respiratory Protection: Use only in a well-ventilated area or under a chemical fume hood.[2]
[4] If ventilation is insufficient, wear a suitable respiratory equipment, such as a chemical
respirator with an organic vapor cartridge.[2]

2.2. Safe Handling Practices

Avoid contact with skin, eyes, and clothing.[2]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][4]

Wash hands thoroughly after handling.[2][4]

Do not eat, drink, or smoke when using this product.[2]

Handle in accordance with good industrial hygiene and safety practices.[4]

2.3. Storage Conditions

Store in a cool, dry, and well-ventilated place.[3][4]

Keep the container tightly closed.[2][3][4]

Store locked up.[2]

Store away from incompatible materials, such as strong oxidizing agents.[2][3]

2.4. First Aid Measures
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e If Inhaled: Remove the person to fresh air and keep comfortable for breathing. Call a poison
center or doctor if you feel unwell.[2][4]

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.[2][4]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2][4]

« If Swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.[2]

Quantitative Data Summary

The following table summarizes the available physicochemical data for the related compound
N,N-dimethylbenzamide. This data should be used as an estimate, and the properties of 2-
(Benzyloxy)-N,N-dimethylbenzamide may vary.

Property Value Source

Molecular Formula C9H11NO PubChem

Molecular Weight 149.19 g/mol PubChem

Appearance Off-white solid Thermo Fisher Scientific[4]
Melting Point 43-45 °C ChemicalBook

Boiling Point 132-133 °C at 15 mmHg ChemicalBook

Solubility Soluble in water ChemicalBook

Experimental Protocols

No specific experimental protocols for 2-(Benzyloxy)-N,N-dimethylbenzamide were found.
The following is a general protocol for preparing a stock solution of a solid compound for use in
biological assays, based on common laboratory practices.

Protocol: Preparation of a Stock Solution
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» Objective: To prepare a concentrated stock solution of 2-(Benzyloxy)-N,N-
dimethylbenzamide for serial dilution in experimental assays.

o Materials:

o 2-(Benzyloxy)-N,N-dimethylbenzamide powder

o Anhydrous DMSO (or other suitable organic solvent)

o Calibrated analytical balance

o Sterile microcentrifuge tubes or vials

o Calibrated micropipettes and sterile tips

o Vortex mixer

e Procedure:

1. Determine the desired concentration and volume of the stock solution (e.g., 10 mM).

2. Calculate the required mass of the compound using the formula: Mass (g) = Concentration
(mol/L) x Volume (L) x Molecular Weight ( g/mol ). (Note: Use the molecular weight of 2-
(Benzyloxy)-N,N-dimethylbenzamide if known, otherwise use an estimate).

3. Tare the analytical balance with a sterile microcentrifuge tube.

4. Carefully weigh the calculated mass of the compound into the tube.

5. Add the appropriate volume of solvent (e.g., DMSO) to the tube.

6. Vortex the tube until the compound is completely dissolved. Gentle warming may be
required for some compounds, but stability upon heating should be considered.

7. Label the tube clearly with the compound name, concentration, solvent, and date of
preparation.
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8. Store the stock solution at an appropriate temperature (typically -20°C or -80°C) to
maintain stability. Protect from light if the compound is light-sensitive.

Potential Signaling Pathway

Some benzyloxy benzamide derivatives have been identified as inhibitors of the protein-protein
interaction (PPI) between Postsynaptic Density Protein 95 (PSD95) and neuronal Nitric Oxide
Synthase (NNOS).[1] This interaction is implicated in neuronal damage following ischemic
events like stroke.[1] The diagram below illustrates this proposed mechanism of action.
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Proposed Signaling Pathway of Benzyloxy Benzamide Derivatives
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Caption: Proposed mechanism of neuroprotection by benzyloxy benzamide derivatives.
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Experimental Workflow Diagram

The following diagram outlines a general workflow for screening a compound like 2-
(Benzyloxy)-N,N-dimethylbenzamide for biological activity.

General Compound Screening Workflow

Prepare Stock Solution Design Biological Assay
of Compound (e.g., cell-based, enzyme inhibition)

N

Treat Cells/Enzyme
with Compound

Incubation Period

Data Acquisition
(e.g., plate reader, microscopy)

Data Analysis
(e.g., IC50 calculation)
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Caption: A typical workflow for evaluating the biological activity of a test compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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